Cas no 799262-11-6 (2H-1-Benzopyran-2-one, 8-chloro-4-hydroxy-5-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 8-chloro-4-hydroxy-5-methyl-
• CAS No: 799262-11-6
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 531436
• PubChem ID: 54707783
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 8-chloro-4-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 8-chloro-4-hydroxy-5-methyl-
• 8-chloro-4-hydroxy-5-methylchromen-2-one
• DTXSID20716111
• 8-Chloro-4-hydroxy-5-methyl-2H-1-benzopyran-2-one
• SCHEMBL5336436
• 799262-11-6

• Inchi： 1S/C10H7ClO3/c1-5-2-3-6(11)10-9(5)7(12)4-8(13)14-10/h2-4,12H,1H3
• InChI Key： OSWOIIRSRFFBPV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2C(=CC(=O)OC=21)O

Computed Properties

• Exact Mass: 210.0083718g/mol
• Monoisotopic Mass: 210.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins